6-amino-N-(2,6-dichlorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,5,7-tetraene-5-carboxamide

• IUPAC Name: 6-amino-N-(2,6-dichlorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
• InChI: InChI=1S/C18H12Cl2F3N3OS/c19-8-4-2-5-9(20)14(8)26-16(27)15-13(24)11-12(18(21,22)23)7-3-1-6-10(7)25-17(11)28-15/h2,4-5H,1,3,6,24H2,(H,26,27)
• InChI Key: JYSABAULTMZBCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=C(C=CC=C4Cl)Cl)N
• Molecular Formula: C18H12Cl2F3N3OS
• Molecular Weight: 446.3 g/mol

Description

6-amino-N-(2,6-dichlorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,5,7-tetraene-5-carboxamide is a useful research compound. Its molecular formula is C18H12Cl2F3N3OS and its molecular weight is 446.27. The purity is usually 95%.
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Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 6-amino-N-(2,6-dichlorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,5,7-tetraene-5-carboxamide:

Pharmaceutical Development

This compound has shown potential in pharmaceutical research, particularly as a candidate for anti-inflammatory drugs. Its unique structure allows it to interact with specific biological pathways, potentially reducing inflammation and pain. .

Cancer Research

In oncology, this compound is being investigated for its potential anti-cancer properties. Its ability to interfere with cell proliferation and induce apoptosis in cancer cells makes it a promising candidate for cancer treatment. .

Neuroprotective Agents

The compound is also being studied for its neuroprotective effects. Researchers are examining its potential to protect neurons from damage caused by oxidative stress and neuroinflammation. .

Antimicrobial Applications

Given its chemical structure, this compound is being evaluated for its antimicrobial properties. It has shown activity against a range of bacterial and fungal pathogens, making it a candidate for developing new antimicrobial agents. .

Material Science

In material science, this compound is being explored for its potential use in creating new materials with unique properties. Its stability and reactivity make it suitable for developing advanced polymers and coatings. .

Agricultural Chemistry

The compound is also being studied for its potential use in agriculture. Its properties could be harnessed to develop new pesticides or herbicides that are more effective and environmentally friendly. .

Biochemical Research

Finally, this compound is being used in biochemical research to study its interactions with various biological molecules. Its unique structure allows it to serve as a model compound for understanding complex biochemical processes. Researchers are using it to gain insights into enzyme interactions, protein folding, and other fundamental biological phenomena.

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